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Compound of Interest

Compound Name: Sodium octanoate C-13

Cat. No.: B1324543

For researchers, scientists, and drug development professionals, ensuring safe and efficient
handling of specialized chemical compounds is paramount. This document provides immediate,
essential safety and logistical information for the handling of Sodium octanoate C-13, a stable
isotope-labeled compound. The following procedural guidance is designed to be a preferred
resource, building trust and providing value beyond the product itself.

Personal Protective Equipment (PPE)

When handling Sodium octanoate C-13, it is crucial to use appropriate personal protective
equipment to minimize exposure and ensure personal safety. The recommended PPE is
summarized in the table below.
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PPE Category

Recommended Equipment

Specifications and
Remarks

Eye Protection

Safety glasses with side
shields or goggles, and a face
shield.

Provides a barrier against dust

and splashes.[1][2]

Hand Protection

Chemical-resistant gloves.

Inspect gloves prior to use.[1]

[21(31[4]

Body Protection

Protective clothing.

Choose body protection
according to the amount and
concentration of the substance
at the workplace.[1][2][3]

Respiratory Protection

NIOSH/CEN approved

respirator.

Use when appropriate,
especially where dust
formation is possible.[1][2] A
self-contained breathing
apparatus may be necessary
for firefighting.[1][2][3]

Hazard Identification and First Aid

Sodium octanoate C-13 is classified as a skin and eye irritant.[1][3][5] In case of exposure,

follow the first aid measures outlined below.
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Exposure Route

Symptoms

First Aid Measures

Inhalation

May be harmful if inhaled and
may cause respiratory tract
irritation.[1][2][3]

Move the person to fresh air. If
not breathing, give artificial
respiration. Consult a
physician.[1][2][3]

Skin Contact

Causes skin irritation.[1] May
be harmful if absorbed through
the skin.[2][3]

Wash off with soap and plenty

of water. Consult a physician.

[11(21[3]

Eye Contact

Causes serious eye irritation.

[1]

Rinse cautiously with water for
several minutes. Remove
contact lenses, if present and
easy to do. Continue rinsing. If
eye irritation persists, get

medical advice/attention.[1][3]

Ingestion

May be harmful if swallowed.

[1](21[3]

Do NOT induce vomiting.
Rinse mouth with water.
Consult a physician.[1][2][3]

Operational and Disposal Plans

Proper handling, storage, and disposal procedures are critical for maintaining a safe laboratory

environment.

Handling and Storage:
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Procedure

Guideline

Handling

Avoid contact with skin and eyes.[3][6] Avoid the
formation of dust and aerosols.[3][6] Provide
appropriate exhaust ventilation where dust is
formed.[3][6] Wash hands thoroughly after
handling.[1]

Storage

Keep the container tightly closed in a dry, cool,
and well-ventilated place.[2][3][6] Store at room

temperature away from light and moisture.[3]

Disposal Plan:

Waste Type

Disposal Method

Unused Product

Dissolve or mix the material with a combustible
solvent and burn in a chemical incinerator
equipped with an afterburner and scrubber.[3]
Alternatively, dispose of it at a licensed chemical
destruction plant.[4] Do not let the product enter
drains.[3]

Contaminated Packaging

Dispose of as unused product.[3] Containers
can be triple-rinsed and offered for recycling or

reconditioning.[4]

Experimental Workflow for Handling Sodium

octanoate C-13

The following diagram illustrates a standard workflow for handling Sodium octanoate C-13 in

a laboratory setting, from preparation to disposal.
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Standard Laboratory Workflow for Sodium octanoate C-13.

Spill Response Protocol
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In the event of a spill, a clear and immediate response is necessary to mitigate any potential
hazards.

Spill Response

Containment & Cleanup

(Wear appropriate PPE)
(Cover powder spill to minimize dusD

G/Iechanically collect spilled material into a suitable container for disposaD

:

(Clean contaminated surfaces thoroughl))

Dis%osal

Click to download full resolution via product page

Spill Response Protocol for Sodium octanoate C-13.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Logistical Guidance for Handling
Sodium octanoate C-13]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1324543#personal-protective-equipment-for-
handling-sodium-octanoate-c-13]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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